Cas no 2091989-91-0 (4-(3-methylbutoxy)phenylmethanesulfonyl chloride)

• Product Name: 4-(3-methylbutoxy)phenylmethanesulfonyl chloride
• CAS No: 2091989-91-0
• MF: C₁₂H₁₇ClO₃S
• MW: 276.779581785202
• CID: 5950419
• PubChem ID: 131466033
• Update Time: 2025-06-10

4-(3-methylbutoxy)phenylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 4-(3-methylbutoxy)-
• 4-(3-methylbutoxy)phenylmethanesulfonyl chloride
• EN300-1451334
• [4-(3-Methylbutoxy)phenyl]methanesulfonyl chloride
• 2091989-91-0
• [4-(3-Methylbutoxy)phenyl]methanesulfonylchloride

• Inchi： 1S/C12H17ClO3S/c1-10(2)7-8-16-12-5-3-11(4-6-12)9-17(13,14)15/h3-6,10H,7-9H2,1-2H3
• InChI Key： JUNZTDQLEPFAPW-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(OCCC(C)C)C=C1

Computed Properties

• Exact Mass: 276.0586933g/mol
• Monoisotopic Mass: 276.0586933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 378.5±25.0 °C(Predicted)

Additional information on 4-(3-methylbutoxy)phenylmethanesulfonyl chloride

Recent Advances in the Application of 4-(3-Methylbutoxy)phenylmethanesulfonyl Chloride (CAS: 2091989-91-0) in Chemical Biology and Pharmaceutical Research

4-(3-Methylbutoxy)phenylmethanesulfonyl chloride (CAS: 2091989-91-0) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly in the modification of peptides and proteins, where its sulfonyl chloride moiety enables selective conjugation under mild conditions. Recent studies have explored its utility in targeted covalent inhibitor design, bioconjugation strategies, and as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(3-methylbutoxy)phenylmethanesulfonyl chloride in the development of irreversible kinase inhibitors. The researchers leveraged its electrophilic properties to create covalent bonds with cysteine residues in the ATP-binding pocket of target kinases, resulting in compounds with enhanced selectivity and prolonged target engagement. The study reported a 5- to 10-fold improvement in inhibitory potency compared to reversible analogs, highlighting the compound's value in covalent drug design.

In the field of antibody-drug conjugates (ADCs), recent work has utilized 4-(3-methylbutoxy)phenylmethanesulfonyl chloride as a linker precursor. A 2024 Nature Biotechnology publication described its application in creating stable, serum-resistant conjugates with improved pharmacokinetic properties. The isopentyloxy group was found to confer favorable hydrophobicity to the linker system, addressing previous challenges with premature payload release while maintaining efficient target cell internalization.

Structural activity relationship (SAR) studies have revealed that the 3-methylbutoxy substituent plays a critical role in modulating the compound's reactivity and solubility profile. Computational modeling suggests this group helps maintain an optimal balance between electrophilicity and stability, preventing non-specific reactions while ensuring sufficient reactivity for desired conjugations. These findings were corroborated by experimental data showing significantly reduced off-target modifications compared to simpler phenylmethanesulfonyl chloride derivatives.

Emerging applications in chemical proteomics have further expanded the utility of 2091989-91-0. A recent ACS Chemical Biology report detailed its incorporation into activity-based probes for mapping sulfonyl chloride-reactive residues in native protein environments. This approach has enabled the identification of previously undruggable binding sites, opening new avenues for therapeutic intervention in challenging targets such as protein-protein interactions.

From a synthetic chemistry perspective, recent process chemistry optimizations have improved the scalability of 4-(3-methylbutoxy)phenylmethanesulfonyl chloride production. A 2023 Organic Process Research & Development paper reported a novel continuous flow synthesis method that enhances safety by minimizing exposure to the reactive intermediate while achieving >90% yield. This advancement addresses previous manufacturing limitations and supports broader adoption in industrial applications.

Looking forward, the unique properties of 4-(3-methylbutoxy)phenylmethanesulfonyl chloride position it as a valuable tool in multiple areas of pharmaceutical research. Ongoing studies are exploring its potential in targeted protein degradation (PROTACs), where its dual functionality could enable simultaneous engagement of target proteins and E3 ligases. Additionally, its application in the development of covalent fragment libraries promises to accelerate the discovery of novel binding motifs for challenging therapeutic targets.